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Compound of Interest

Compound Name: Silicon-29

Cat. No.: B1244352

Essential Safety and Handling Guide for Silicon-
29

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Silicon-29. As a stable, non-radioactive isotope of silicon, Silicon-29 shares the same
chemical hazards as elemental silicon.[1][2] The primary risk associated with handling Silicon-
29, particularly in powder form, is the inhalation of respirable dust, which can lead to serious
lung conditions such as silicosis.[3][4] Adherence to the following procedures is essential to
ensure a safe laboratory environment.

Quantitative Safety Data

The following tables summarize key quantitative data for Silicon-29, based on the properties of
elemental silicon and established occupational exposure limits for silica dust.

Physical and Chemical Properties of Silicon-29
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Property

Value

Chemical Formula

29Si

Molecular Weight 28.976 g/mol [1]
Appearance White powder[1]
Melting Point 1610 °C[1]
Boiling Point 2355°C

Density 2.6 g/cm3[1]

Solubility in H20

Insoluble[1]

Flammability

Flammable solid (in powder form)

Auto-Ignition Temp.

780°C (1436°F)

Occupational Exposure Limits for Respirable Crystalline Silica

Exposure Limit (8-hour Time-Weighted

Agenc

LA Average)
OSHA (PEL) 50 pg/m3[3][5][6]
NIOSH (REL) 0.05 mg/m3[7][8]

ACGIH (TLV®)

0.025 mg/m3 (for crystalline silica, a-quartz)[9]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Silicon-29,
especially in powder form, to minimize exposure.
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. Specifications and
Body Part Required PPE
Purpose

Essential to prevent inhalation
of fine dust particles that can
cause silicosis.[3][4] For
concentrations up to 0.5
mg/m3, an N95, R95, or P95
Respiratory NIOSH-approved respirator filter is recommended. For
higher concentrations, more
protective respirators such as
a full-facepiece respirator with
N100, R100, or P100 filters are

necessary.[10]

Must be close-fitting to protect
Eyes Safety goggles against airborne particles and
potential splashes.[3][4][5]

Protects hands from cuts,
Hands Nitrile or neoprene gloves abrasions, and potential skin
irritation.[4][5][11]

Long-sleeved garments are
Bod Protective clothing (e.g., lab required to prevent skin
oay . .
coat, coveralls) contact with the material.[4]

[11]

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls:

o Ventilation: All work with Silicon-29 powder must be conducted in a properly ventilated area.
A local exhaust ventilation system or a fume hood is highly recommended to minimize dust
concentrations in the air.[3]
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o Dust Suppression: Where possible, use wet methods (e.g., wet sawing or drilling) to reduce
the generation of airborne dust.[3]

2. Handling and Storage:
» Avoid Dust Formation: Handle the material carefully to avoid creating dust.

o Storage: Store Silicon-29 in a cool, dry, well-ventilated area in a tightly sealed container.
Keep it away from incompatible substances such as strong oxidizers, acids, and alkalis.[4]

« Ignition Sources: Keep Silicon-29 powder away from open flames, sparks, and hot surfaces,
as it can be flammable.[4] Ensure all equipment is properly grounded to prevent static
electricity discharge.[4]

3. Hygiene Practices:

e Wash hands and face thoroughly after handling the material.[3]

e Do not eat, drink, or smoke in the work area.[5]

* Remove contaminated clothing immediately and wash it before reuse.[5]

Disposal Plan

The disposal of Silicon-29 must comply with all federal, state, and local regulations for
chemical waste.

o Waste Characterization: Although Silicon-29 is a stable, non-radioactive isotope, it is still
considered a chemical waste. If it has been mixed with other hazardous materials during
experimentation, it must be treated as hazardous waste.

o Containerization: Collect waste Silicon-29 in a clearly labeled, sealed container. The label
should read "Hazardous Waste" and indicate the contents.

¢ Disposal Method: Do not dispose of Silicon-29 down the drain or in regular trash. Contact
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor for proper disposal procedures.
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Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Silicon-29, from
preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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